torvanol A hydrogen sulfate

• Molecular Formula: C20H20O10S
• Molecular Weight: 452.4 g/mol
• IUPAC Name: (E)-3-[4-hydroxy-3-methoxy-5-[(3R,4S)-6-methoxy-4-sulfooxy-3,4-dihydro-2H-chromen-3-yl]phenyl]prop-2-enoic acid
• InChI: InChI=1S/C20H20O10S/c1-27-12-4-5-16-14(9-12)20(30-31(24,25)26)15(10-29-16)13-7-11(3-6-18(21)22)8-17(28-2)19(13)23/h3-9,15,20,23H,10H2,1-2H3,(H,21,22)(H,24,25,26)/b6-3+/t15-,20+/m0/s1
• InChI Key: XKGLTSPFQHSIDD-HKYAKFGFSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)OC[C@H]([C@@H]2OS(=O)(=O)O)C3=C(C(=CC(=C3)/C=C/C(=O)O)OC)O
• Canonical SMILES: COC1=CC2=C(C=C1)OCC(C2OS(=O)(=O)O)C3=C(C(=CC(=C3)C=CC(=O)O)OC)O

Description

Torvanol A hydrogen sulfate is a methoxyisoflavan that is isoflavan substituted by a hydroxy group at position 2', methoxy groups at positions 6 and 3', a 2-carboxyethenyl group at position 5' and a sulfoxy group at position 4. It is an organic sulfate, a sulfuric ester, an alpha,beta-unsaturated monocarboxylic acid, a methoxyisoflavan and a member of hydroxyisoflavans. It is a conjugate acid of a torvanol A(1-).

Scientific Research Applications

Antiviral Applications

Torvanol A hydrogen sulfate has been identified to exhibit significant antiviral activities. In a study by Arthan et al. (2002), it was found that torvanol A, isolated from Solanum torvum fruits, displayed antiviral properties against herpes simplex virus type 1, with IC50 values of 9.6 micrograms per milliliter. This indicates its potential as an antiviral agent (Arthan et al., 2002).

Antidepressant and Anxiolytic Activities

Torvanol A has also been studied for its antidepressant and anxiolytic effects. A 2013 study by Mohan et al. demonstrated that torvanol A isolated from the seeds of Solanum torvum significantly decreased immobility in animal models, suggesting its potential as an antidepressant and anxiolytic compound. The study also pointed to the involvement of noradrenergic, dopaminergic, serotonergic, and gabaergic mechanisms in its action (Mohan et al., 2013).

Biomedical Applications of Sulfated Polysaccharides

While not directly related to torvanol A, research on sulfated polysaccharides, in general, has revealed their multifunctional properties in drug delivery applications. Studies by Cunha and Grenha (2016), and Jiao et al. (2011), have explored the potential of sulfated polysaccharides in pharmaceutical fields, highlighting their use in designing drug delivery systems and their various biological activities, including anticoagulant, antiviral, and antioxidant properties (Cunha & Grenha, 2016); (Jiao et al., 2011).

Agricultural and Biomedical Uses of Ulvans

Ulvans, another type of sulfated polysaccharide, have been investigated for their potential in agriculture and medicine. Research indicates their effectiveness in inducing resistance against plant pathogenic fungi and their application in wound dressings and tissue scaffolds. The works of de Freitas et al. (2015) and Kidgell (2021) exemplify these uses, demonstrating the multifaceted applications of sulfated polysaccharides similar to torvanol A (de Freitas et al., 2015); (Kidgell, 2021).